N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline

• IUPAC Name: 1-[4-[3-[1-(1-adamantyl)ethylamino]-4-nitrophenyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C25H36N4O3/c1-3-24(30)28-8-6-27(7-9-28)21-4-5-23(29(31)32)22(13-21)26-17(2)25-14-18-10-19(15-25)12-20(11-18)16-25/h4-5,13,17-20,26H,3,6-12,14-16H2,1-2H3
• InChI Key: IBTXYTZJSBJBFT-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NC(C)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C25H36N4O3
• Molecular Weight: 440.6 g/mol

Description

N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline, also known as APETx2, is a peptide toxin that was first isolated from the venom of the sea anemone Anthopleura elegantissima. The compound has been found to have potent analgesic effects and has been the subject of extensive scientific research in recent years.

Mechanism of Action

N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline binds specifically to the extracellular domain of ASIC3, preventing the channel from opening in response to low pH. This leads to a decrease in the influx of calcium ions into the neurons, which in turn reduces the release of neurotransmitters involved in pain signaling. The result is a potent analgesic effect that has been demonstrated in both animal models and human studies.
Biochemical and Physiological Effects
N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline has been shown to have potent analgesic effects in animal models and human studies. The compound has been found to be effective in reducing both acute and chronic pain, including neuropathic pain. In addition, N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline has been shown to have a good safety profile and does not produce the same side effects as traditional opioids.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline is its selectivity for ASIC3, which makes it a promising candidate for the development of new painkillers. In addition, the compound has been found to have a good safety profile and does not produce the same side effects as traditional opioids. However, one of the limitations of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline is its high cost of production, which may limit its widespread use in clinical settings.

Future Directions

There are several future directions for the research and development of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline. One direction is to explore the potential of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline as a treatment for other conditions, such as anxiety and depression. Another direction is to investigate the use of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline in combination with other analgesic drugs to enhance its efficacy. Finally, there is a need for further research into the mechanism of action of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline, which may lead to the development of more potent and selective analogs.
Conclusion
In conclusion, N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline is a promising candidate for the development of new painkillers. The compound has been found to have potent analgesic effects and a good safety profile. However, the high cost of production may limit its widespread use in clinical settings. Further research is needed to explore the potential of N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline as a treatment for other conditions and to investigate its use in combination with other analgesic drugs.

Scientific Research Applications

N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline has been found to have potent analgesic effects and has been the subject of extensive scientific research in recent years. The compound has been shown to selectively block the acid-sensing ion channel 3 (ASIC3), which is a key player in pain perception. This makes N-[1-(1-adamantyl)ethyl]-2-nitro-5-(4-propionyl-1-piperazinyl)aniline a promising candidate for the development of new painkillers.